![molecular formula C6H9N3O2S B2797966 [(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid CAS No. 371126-60-2](/img/structure/B2797966.png)
[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid” is a chemical compound that belongs to the class of 1,2,4-triazole derivatives . It is a useful research chemical .
Molecular Structure Analysis
The molecular structure of “[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid” is characterized by the presence of a 1,2,4-triazole ring, which is a heterocyclic compound containing three nitrogen atoms . The exact molecular structure is not provided in the sources retrieved.Scientific Research Applications
Anticancer Agents
The synthesis and evaluation of novel 1,2,4-triazole derivatives have revealed promising anticancer activity. Researchers have designed compounds based on this scaffold, such as 1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones and 1,4-diphenyl-2-(1H-1,2,4-triazol-1-yl) butane-1,4-diones. These derivatives were tested against human cancer cell lines (MCF-7, Hela, and A549) using MTT assays. Notably, compounds 7d, 7e, 10a, and 10d exhibited cytotoxic activity below 12 μM against Hela cells. Additionally, safety evaluations demonstrated selectivity against cancerous cells while sparing normal cells .
Apoptosis Induction
Substituted 1,2,4-triazoles, including derivatives of [(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid, have been investigated for their ability to induce apoptosis. For instance, compound 10ec was found to induce apoptosis in BT-474 breast cancer cells. Detailed biological studies, including acridine orange/ethidium bromide staining and annexin V-FITC/propidium iodide assays, supported its apoptotic effects .
Chemotherapy Enhancement
Given the limitations of existing anticancer drugs, researchers explore novel agents to enhance chemotherapy. The 1,2,4-triazole scaffold, with its nitrogen-containing heterocyclic system, offers potential. By targeting specific binding pockets, these compounds can improve pharmacokinetics and pharmacological properties .
Drug Discovery
1,2,4-Triazoles, although not naturally occurring, play a crucial role in drug discovery. Their ability to form hydrogen bonds with various targets makes them valuable scaffolds. Researchers continue to explore derivatives like [(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid for potential therapeutic applications .
Bioconjugation and Chemical Biology
Heterocyclic compounds, including 1,2,4-triazoles, find applications beyond traditional drug development. They are used in bioconjugation studies, fluorescent imaging, and chemical biology. These versatile scaffolds contribute to diverse research areas .
Materials Science
1,2,4-Triazoles also have relevance in materials science. Their unique properties make them suitable for designing functional materials, such as sensors, catalysts, and polymers. Researchers explore their applications in this field .
Mechanism of Action
Mode of Action
Triazole derivatives have been found to interact with various targets and exhibit diverse biological activities . For instance, some triazole derivatives have been found to bind with high affinity to multiple receptors , stabilize Cu (I) towards disproportionation and oxidation , and bind to the colchicine binding site of the tubulin .
Biochemical Pathways
It’s worth noting that triazole derivatives have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Pharmacokinetics
The presence of the triazole ring in a compound can improve its pharmacokinetics, pharmacological, and toxicological properties .
Result of Action
Triazole derivatives have shown promising cytotoxic activity against various cancer cell lines .
properties
IUPAC Name |
2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2S/c1-2-4-7-6(9-8-4)12-3-5(10)11/h2-3H2,1H3,(H,10,11)(H,7,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHIZVWLSIUZYEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NN1)SCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid | |
CAS RN |
371126-60-2 |
Source
|
Record name | 371126-60-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.